Cas no 957035-08-4 ((6-Bromo-3-fluoro-2-methoxyphenyl)boronic acid)

• Product Name: (6-Bromo-3-fluoro-2-methoxyphenyl)boronic acid
• CAS No: 957035-08-4
• MF: C₇H₇BBrFO₃
• MW: 248.842085123062
• MDL: MFCD09475867
• CID: 69673
• PubChem ID: 44558207
• Update Time: 2025-05-19

(6-Bromo-3-fluoro-2-methoxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (6-Bromo-3-fluoro-2-methoxyphenyl)boronic acid
• 2-Bromo-5-fluoro-6-methoxyphenylboronic acid
• 6-BROMO-3-FLUORO-2-METHOXYPHENYLBORONIC ACID
• 2-Borono-3-bromo-6-fluoroanisole
• 6-bromo-3-fluoro-2-methoxybenzeneboronic acid
• (6-bromo-3-fluoro-2-methoxy-phenyl)boronic acid
• SBB071294
• PC7703
• 6524AC
• FCH1327262
• VB10115
• BC001271
• AK116721
• AX8196757
• ST24034914
• A845384
• B-(6-Bromo-3-fluoro-2-methoxyphenyl)boronic acid (ACI)
• (6-Bromo-3-fluoro-2-methoxyphenyl)boronicacid
• DB-029234
• CS-0041462
• 957035-08-4
• B-(6-bromo-3-fluoro-2-methoxyphenyl)-Boronicacid
• AKOS015834821
• DS-4669
• MFCD09475867
• J-518369
• DTXSID30659409

• MDL： MFCD09475867
• Inchi： 1S/C7H7BBrFO3/c1-13-7-5(10)3-2-4(9)6(7)8(11)12/h2-3,11-12H,1H3
• InChI Key： QBCPODUNQONQHF-UHFFFAOYSA-N
• SMILES： FC1C(OC)=C(B(O)O)C(Br)=CC=1

Computed Properties

• Exact Mass: 247.96600
• Monoisotopic Mass: 247.966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Experimental Properties

• Density: 1.68
• Boiling Point: 372.1 °C at 760 mmHg
• Flash Point: 178.9 °C
• PSA: 49.69000
• LogP: 0.27660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (6-Bromo-3-fluoro-2-methoxyphenyl)boronic acid

(6-Bromo-3-fluoro-2-methoxyphenyl)boronic acid: A Comprehensive Overview

The compound 6-Bromo-3-fluoro-2-methoxyphenyl boronic acid, with the CAS number 957035-08-4, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the 6th position, a fluorine atom at the 3rd position, and a methoxy group at the 2nd position on the phenyl ring. The presence of these substituents imparts distinct electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions.

Recent advancements in chemical synthesis have highlighted the importance of boronic acids as key intermediates in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling. The 6-Bromo-3-fluoro-2-methoxyphenyl boronic acid is no exception, as it serves as an excellent substrate for constructing biaryl structures with high precision. These structures are pivotal in the development of novel pharmaceutical agents, where precise control over molecular architecture is crucial for achieving desired biological activities.

In the realm of drug discovery, this compound has been utilized as a precursor for synthesizing potential antitumor agents. For instance, researchers have explored its role in constructing heterocyclic frameworks that exhibit promising cytotoxic activity against various cancer cell lines. The combination of bromine and fluorine substituents in this molecule enhances its ability to interact with biological targets, making it a valuable asset in medicinal chemistry.

Beyond its applications in pharmacology, 6-Bromo-3-fluoro-2-methoxyphenyl boronic acid has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent studies have demonstrated that derivatives of this compound can be incorporated into thin-film transistors (TFTs), showcasing their potential for use in flexible electronics and optoelectronic devices.

The synthesis of this compound typically involves a multi-step process that begins with the bromination of an aromatic ring followed by subsequent fluorination and methylation steps. The introduction of the boronic acid group is achieved through nucleophilic aromatic substitution or other advanced methodologies. The optimization of these steps is critical to ensure high yields and purity, which are essential for its application in sensitive chemical reactions.

From an environmental standpoint, there has been growing interest in understanding the ecological impact of compounds like 6-Bromo-3-fluoro-2-methoxyphenyl boronic acid. Researchers have investigated its biodegradability and toxicity profiles to assess its potential risks to aquatic ecosystems. Preliminary findings suggest that while it exhibits moderate toxicity to certain aquatic organisms, its environmental footprint can be minimized through responsible handling and disposal practices.

In conclusion, 6-Bromo-3-fluoro-2-methoxyphenyl boronic acid stands as a versatile compound with diverse applications across multiple disciplines. Its role as a key intermediate in chemical synthesis underscores its importance in advancing both scientific research and industrial applications. As research continues to uncover new facets of its properties and potential uses, this compound is poised to remain a cornerstone in modern chemistry.